Cas no 60290-06-4 (1-Benzyl-7-chloro-1H-pyrrolo2,3-cpyridine)

• Product Name: 1-Benzyl-7-chloro-1H-pyrrolo2,3-cpyridine
• CAS No: 60290-06-4
• MF: C₁₄H₁₁ClN₂
• MW: 242.703541994095
• CID: 2951831
• PubChem ID: 52908313
• Update Time: 2025-08-01

1-Benzyl-7-chloro-1H-pyrrolo2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 1-苄基-7-氯-1氢-吡咯[2,3-C]并吡啶
• 1-benzyl-7-chloro-1H-pyrrolo[2,3-c]pyridine
• 1-BENZYL-7-CHLOROPYRROLO[2,3-C]PYRIDINE
• AT32615
• KCA29006
• EN300-74898
• DB-003172
• 60290-06-4
• 1-Benzyl-7-chloro-1H-pyrrolo2,3-cpyridine

• Inchi： 1S/C14H11ClN2/c15-14-13-12(6-8-16-14)7-9-17(13)10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key： QZOJOGBKARHDNK-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CN=1)C=CN2CC1C=CC=CC=1

Computed Properties

• Exact Mass: 242.0610761Da
• Monoisotopic Mass: 242.0610761Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.8

Additional information on 1-Benzyl-7-chloro-1H-pyrrolo2,3-cpyridine

1-Benzyl-7-chloro-1H-pyrrolo[2,3-c]pyridine: A Comprehensive Overview

1-Benzyl-7-chloro-1H-pyrrolo[2,3-c]pyridine, also known by its CAS Registry Number 60290-06-4, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are known for their unique structural properties and potential applications in drug discovery. The molecule consists of a pyrrole ring fused with a pyridine ring, substituted with a benzyl group at position 1 and a chlorine atom at position 7. These substituents play a crucial role in modulating the compound's chemical reactivity and biological activity.

The synthesis of 1-Benzyl-7-chloro-1H-pyrrolo[2,3-c]pyridine typically involves multi-step reactions, often starting from readily available starting materials such as benzaldehyde and pyrrole derivatives. Recent advancements in synthetic methodologies have enabled the construction of this compound with improved yields and selectivity. For instance, researchers have employed transition metal catalysts to facilitate key steps such as cyclization and substitution reactions. These innovations have not only streamlined the synthesis process but also opened new avenues for exploring structurally related compounds.

In terms of pharmacological applications, 1-Benzyl-7-chloro-1H-pyrrolo[2,3-c]pyridine has shown promising activity in various biological assays. Studies have demonstrated its potential as an antagonist of certain G-protein coupled receptors (GPCRs), making it a valuable tool in drug discovery programs targeting diseases such as inflammation and neurodegenerative disorders. Furthermore, recent research has highlighted its ability to modulate ion channels, which could be exploited for developing novel therapeutic agents.

The structural versatility of 1-Benzyl-7-chloro-1H-pyrrolo[2,3-c]pyridine has also made it an attractive scaffold for medicinal chemists. By introducing different substituents at various positions on the molecule, researchers can fine-tune its pharmacokinetic properties, such as solubility and bioavailability. For example, the substitution pattern at position 7 (currently occupied by chlorine) has been shown to significantly influence the compound's binding affinity to target proteins. This highlights the importance of thorough structure-activity relationship (SAR) studies in optimizing its therapeutic potential.

From an analytical standpoint, the characterization of 1-Benzyl-7-chloro-1H-pyrrolo[2,3-c]pyridine has been enhanced by modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and purity, ensuring its reliability for both academic and industrial applications. Additionally, computational chemistry tools have been employed to predict the compound's electronic properties and interactions with biological targets, further aiding in its development as a drug candidate.

In conclusion, 1-Benzyl-7-chloro-1H-pyrrolo[2,3-c]pyridine, with its unique chemical structure and promising biological profile, represents a significant advancement in heterocyclic chemistry. Its potential applications span across various therapeutic areas, making it a subject of continued research interest. As ongoing studies uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in the development of innovative pharmaceuticals.